Cas no 1893923-85-7 (2-(Azetidin-3-ylidene)ethan-1-ol)

• Product Name: 2-(Azetidin-3-ylidene)ethan-1-ol
• CAS No: 1893923-85-7
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 6606904
• PubChem ID: 115011032
• Update Time: 2025-05-21

2-(Azetidin-3-ylidene)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1893923-85-7
• EN300-7193098
• 2-(azetidin-3-ylidene)ethan-1-ol
• 2-(Azetidin-3-ylidene)ethan-1-ol

• Inchi： 1S/C5H9NO/c7-2-1-5-3-6-4-5/h1,6-7H,2-4H2
• InChI Key： MLHSHEKDMDFWMA-UHFFFAOYSA-N
• SMILES： OC/C=C1/CNC/1

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(Azetidin-3-ylidene)ethan-1-ol

2-(Azetidin-3-ylidene)ethan-1-ol

2-(Azetidin-3-ylidene)ethan-1-ol is a compound with the CAS registry number 1893923-85-7, representing a unique structure in the realm of organic chemistry. This compound has garnered attention due to its potential applications in various fields, including pharmaceuticals, materials science, and catalysis. Its structure, characterized by an azetidine ring fused with an ethanamine moiety, makes it a versatile molecule for further exploration.

The synthesis of 2-(Azetidin-3-ylidene)ethan-1-ol involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the reaction conditions to achieve higher yields and better purity, which are critical for its potential use in industrial applications. Researchers have also explored alternative synthetic pathways, such as using biocatalysts or microwave-assisted synthesis, to enhance the efficiency of the process.

One of the most promising applications of 2-(Azetidin-3-ylidene)ethan-1-ol lies in its role as a precursor for more complex molecules. For instance, it has been used as a building block in the construction of bioactive compounds with potential pharmacological activity. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them valuable candidates for drug discovery programs.

In addition to its role in drug development, 2-(Azetidin-3-ylidene)ethan-1-ol has also been investigated for its catalytic properties. Studies have shown that this compound can act as a chiral catalyst in asymmetric synthesis reactions, enabling the production of enantiomerically enriched products. This property is particularly significant in the pharmaceutical industry, where the stereochemistry of molecules plays a crucial role in their efficacy and safety.

The structural versatility of 2-(Azetidin-3-ylidene)ethan-1-ol also makes it an interesting candidate for materials science applications. Researchers have explored its use in polymer synthesis and as a component in advanced materials such as self-healing polymers and stimuli-responsive materials. These applications leverage the unique chemical properties of the compound to create materials with enhanced functionality and performance.

Recent advancements in computational chemistry have provided new insights into the electronic structure and reactivity of 2-(Azetidin-3-ylidene)ethan-1-ol. Quantum mechanical calculations have been used to study its electronic transitions, which are critical for understanding its optical properties. These studies have paved the way for potential applications in optoelectronics and photonics.

In conclusion, 2-(Azetidin